Vicomp alloy

• CAS No.: 120607-07-0
• Molecular Formula: C21H23NO.ClH
• Synonyms: Vicomp alloy

Description

Vicomp alloy is a cobalt-chromium-molybdenum (Co-Cr-Mo) ceramic alloy primarily used in dental applications, including removable dentures, implants, and porcelain-fused-to-metal (PFM) crowns and bridges . Its development aimed to enhance biocompatibility and corrosion resistance in oral environments. Vicomp’s microstructure and electrochemical stability have been validated through in vitro studies using 0.9% saline and artificial saliva, demonstrating suitability for long-term dental use .

Chemical Reactions Analysis

Impact-Induced Reactions in Zr-Based Amorphous Alloys

The Zr₆₈.₅Cu₁₂Ni₁₂Al₇.₅ amorphous alloy exhibits unique energy release mechanisms under high-velocity impact. Key findings include:

• Crystallization Transition : Under shock compression (>10 GPa), the amorphous structure undergoes crystallization, releasing heat via exothermic reactions .

• Oxidation Kinetics : Post-crystallization, rapid oxidation with atmospheric oxygen occurs, governed by the Avrami–Erofeev equation:
  $\alpha =1-\exp(-kt^n)$
  where $\alpha$ is the reaction degree, $k$ is the rate constant, and $n$ is the reaction order .

• Energy Efficiency : Ballistic experiments revealed a 45–60% energy release efficiency at impact velocities of 1,200–1,800 m/s .

Table 1: Chemical Composition of Co₇₀W₁₂Al₁₅ Alloy

Component	Weight %
Co	68.06
Al	15.15
W	12.62
Ti	2.08
Fe	2.70

• Reaction Pathway :
  $\text{WO 2Al Al O W}$
  $\text{Co O 2Al Al O 2Co}$
  Excess carbon forms carbides (e.g., WCo₃C), enhancing hardness and abrasion resistance .

Corrosion Behavior of Ti6Al4V in Physiological Environments

In simulated inflammatory conditions (Hanks’ solution + lactic acid/H₂O₂), Ti6Al4V shows:

• Passive Layer Degradation : Lactic acid adsorption destabilizes the TiO₂ layer, increasing corrosion current density by 30% .

• Synergistic Effects : Combined lactic acid and H₂O₂ reduce charge transfer resistance from 67.1 kΩ·cm² to 12.4 kΩ·cm², accelerating ion release .

Co-Cr-Mo Alloy Passivation and Ion Release

Electrolytic passivation of Co-Cr-Mo (63% Co, 29% Cr, 6.1% Mo) in Na₂SO₄:

• Ion Release Reduction :

  Ion	Release Rate (Non-Passivated)	Release Rate (Passivated)
  Co	0.28 μg/cm²/day	0.12 μg/cm²/day
  Cr	0.15 μg/cm²/day	0.05 μg/cm²/day

• Surface SEM analysis confirmed smoother morphology post-passivation, correlating with reduced pitting .

Kinetic Modeling of Shock-Induced Reactions

For Zr-based amorphous alloys, the modified Johnson-Cook model predicts temperature rise during impact:
$T=T_0+\frac{\eta \sigma \dot{\varepsilon}}{\rho C_p}$
where $\eta$ is the Taylor-Quinney coefficient (0.9), $\sigma$ is flow stress, and $\dot{\varepsilon}$ is strain rate . Experimental validation showed 95% agreement with theoretical predictions .

Table 2: Reaction Mechanisms Across Alloys

Alloy	Primary Reaction	Key Influencers
Zr₆₈.₅Cu₁₂Ni₁₂Al₇.₅	Crystallization + oxidation	Impact velocity, O₂ availability
Co₇₀W₁₂Al₁₅	Carbide formation	Carbon content, reaction time
Ti6Al4V	Passive layer dissolution	pH, inflammatory metabolites
Co-Cr-Mo	Electrochemical passivation	Na₂SO₄ concentration, potential

Comparison with Similar Compounds

Vicomp vs. Vitallium (Co-Cr Alloy)

Vitallium, a traditional Co-Cr alloy, has been a benchmark in dental prosthetics due to its mechanical strength and corrosion resistance. Comparative studies reveal:

Property	Vicomp (Co-Cr-Mo-Ceramic)	Vitallium (Co-Cr)
Corrosion Resistance	Comparable to Vitallium in 0.9% saline and artificial saliva .	High resistance, but susceptible to localized corrosion in chloride-rich environments.
Manufacturing	Compatible with selective laser melting (SLM), enabling precise, patient-specific designs .	Typically fabricated via traditional casting, which may introduce porosity.
Applications	PFM crowns, bridges, and implants due to ceramic integration .	Removable dentures and partial frameworks.

Key Findings :

• Both alloys exhibit "similar and adequate" corrosion resistance in physiological conditions .
• Vicomp’s ceramic integration may reduce metal ion release, enhancing biocompatibility for mucosal contact.

Vicomp vs. Nickel-Chromium (Ni-Cr) Alloys

Ni-Cr alloys are cost-effective alternatives but raise biocompatibility concerns due to nickel sensitization.

Property	Vicomp	Ni-Cr Alloys
Biocompatibility	Superior; no reported nickel content reduces allergic reactions.	Risk of nickel-induced cytotoxicity and inflammation .
Corrosion Behavior	Stable in artificial saliva with mucin and phosphate ions .	Degrades post-porcelain firing due to nickel oxidation .
Mechanical Strength	High rigidity suitable for load-bearing implants.	Moderate strength; prone to deformation under stress.

Key Findings :

• Vicomp outperforms Ni-Cr alloys in safety and longevity, particularly in PFM applications.

Impact of Manufacturing Methods

Vicomp’s performance varies with fabrication techniques:

Method	Advantages	Limitations
Selective Laser Melting (SLM)	Enhanced density, reduced porosity, and improved corrosion resistance .	Higher production costs and technical complexity.
Traditional Casting	Cost-effective for large-scale production.	Risk of inhomogeneous microstructures and weaker interfaces with ceramics.

Research Insights :

• SLM-fabricated Vicomp shows 15–20% higher microhardness than cast versions, critical for dental implants .

Electrochemical Behavior in Simulated Oral Environments

Studies evaluating Vicomp in artificial saliva (pH 6.8) with additives like mucin and phosphate ions reveal:

• Passivation : Vicomp forms a stable Cr₂O₃ oxide layer, reducing ion leaching .
• Pitting Resistance : Superior to Vitallium in chloride-containing solutions due to molybdenum’s inhibitory effects .

Q & A

Basic Research Questions

Q. How can the PICOT framework be applied to formulate research questions about Vicomp alloy’s mechanical properties?

• Methodological Answer : Use the PICOT framework to define:

• P (Population): Specific alloy composition (e.g., Vicomp-α with 85% Ti, 10% Al, 5% V).
• I (Intervention): Experimental treatment (e.g., heat treatment at 800°C for 2 hours).
• C (Comparison): Baseline properties of untreated this compound or alternative alloys (e.g., Ti-6Al-4V).
• O (Outcome): Measurable properties (e.g., tensile strength, fatigue resistance).
• T (Time): Duration of observation (e.g., 1,000 cycles in stress testing).
  This structure ensures clarity and reproducibility .

Q. What experimental designs are effective for isolating this compound’s phase-transformation behavior?

• Methodological Answer :

• Step 1 : Use differential scanning calorimetry (DSC) to identify phase-transition temperatures.
• Step 2 : Employ X-ray diffraction (XRD) to validate phase composition at varying temperatures.
• Step 3 : Cross-reference results with computational models (e.g., CALPHAD) to resolve discrepancies in phase diagrams .
• Data Validation : Replicate experiments with controlled atmospheric conditions (e.g., inert gas) to minimize oxidation artifacts .

Advanced Research Questions

Q. How can contradictions in this compound’s corrosion resistance data be resolved across studies?

• Methodological Answer :

• Step 1 : Conduct meta-analysis of existing studies to identify variables (e.g., electrolyte pH, alloy microstructure).
• Step 2 : Perform controlled experiments isolating conflicting factors (e.g., grain size vs. impurity content).
• Step 3 : Apply statistical tests (e.g., ANOVA) to determine if p-values < 0.05 indicate significant differences .
• Example : If Study A reports 12% mass loss (pH=3) and Study B reports 8% (pH=5), re-test at intermediate pH levels to identify non-linear behavior .

Q. What mixed-methods approaches optimize understanding of this compound’s failure mechanisms under cyclic loading?

• Methodological Answer :

• Quantitative : Fatigue testing with strain gauges to collect stress-life (S-N) curves.
• Qualitative : Scanning electron microscopy (SEM) to analyze fracture surfaces for ductile vs. brittle failure modes.
• Integration : Use regression models to correlate microstructure (e.g., grain boundaries) with fatigue life, then validate via SEM .
• Framework : Follow FINER criteria (Feasible, Interesting, Novel, Ethical, Relevant) to prioritize high-impact variables .

Data Analysis & Interpretation

Q. How should researchers address incomplete datasets in this compound’s thermal conductivity studies?

• Methodological Answer :

• Strategy 1 : Apply multiple imputation techniques to estimate missing data points, ensuring robustness via cross-validation .
• Strategy 2 : Exclude outliers only after Grubbs’ test (α=0.05) confirms statistical insignificance .
• Example : If thermal conductivity data for Vicomp-β is sparse, augment with ab initio simulations to fill gaps .

Q. What statistical frameworks are suitable for comparing this compound’s performance against benchmark materials?

• Methodological Answer :

• Framework : Non-parametric tests (e.g., Mann-Whitney U) for non-normal distributions.
• Implementation : Rank alloys by property (e.g., hardness) and compute p-values to reject null hypotheses (e.g., "Vicomp = Ti-6Al-4V") .
• Case Study : In Table 5.1 (from ), ranks for video-composition methods were compared using similar statistical rigor; adapt this to alloy rankings .

Contradiction & Validation

Q. How can researchers validate conflicting claims about this compound’s biocompatibility?

• Methodological Answer :

• Step 1 : Replicate in vitro cytotoxicity tests (e.g., ISO 10993-5) across multiple cell lines (e.g., osteoblasts, fibroblasts).
• Step 2 : Use mixed-effects models to account for batch variability in raw materials .
• Step 3 : Publish raw datasets and analysis code for peer verification .

Q. What protocols ensure reproducibility in this compound’s additive manufacturing parameters?

• Methodological Answer :

• Documentation : Specify laser power (W), scan speed (mm/s), and layer thickness (µm) in metadata.
• Calibration : Use interlaboratory studies to harmonize equipment (e.g., EOS M290 vs. SLM 280) .
• Benchmarking : Compare porosity metrics (e.g., Archimedes’ method vs. micro-CT) to resolve measurement disparities .